Cas no 185-88-6 (1-Oxaspiro[2.7]decane)

• Product Name: 1-Oxaspiro[2.7]decane
• CAS No: 185-88-6
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 117315
• PubChem ID: 13240757
• Update Time: 2025-07-19

1-Oxaspiro[2.7]decane Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.7]decane
• 1-oxaspiro[2,7]-decane
• 1-Oxaspiro<2.7>decan
• 1-oxa-spiro[2.7]decane
• BGJYHEFBQRQPTM-UHFFFAOYSA-N
• SCHEMBL2209773
• DTXSID20531260
• 185-88-6
• EN300-1252091
• AKOS012069235

• Inchi： 1S/C9H16O/c1-2-4-6-9(8-10-9)7-5-3-1/h1-8H2
• InChI Key： BGJYHEFBQRQPTM-UHFFFAOYSA-N
• SMILES： O1CC21CCCCCCC2

Computed Properties

• Exact Mass: 140.12000
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53000
• LogP: 2.49970

Additional information on 1-Oxaspiro[2.7]decane

Introduction to 1-Oxaspiro[2.7]decane (CAS No. 185-88-6)

1-Oxaspiro[2.7]decane, with the Chemical Abstracts Service (CAS) number 185-88-6, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This spiro compound, characterized by its distinctive spirocyclic structure, has been the subject of numerous studies due to its potential applications in various scientific and industrial domains.

The chemical structure of 1-Oxaspiro[2.7]decane consists of a seven-membered ring fused with a three-membered oxirane ring through a common carbon atom. This unique architecture imparts the molecule with a combination of rigidity and flexibility, making it an attractive candidate for the development of novel materials and pharmaceuticals. The spirocyclic framework is known to enhance the stability and bioavailability of compounds, which are crucial factors in drug design and development.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic and conformational properties of 1-Oxaspiro[2.7]decane. Quantum mechanical calculations have revealed that the molecule exhibits favorable binding affinities to specific biological targets, such as enzymes and receptors. These findings have paved the way for its exploration as a potential lead compound in drug discovery programs.

In the realm of medicinal chemistry, 1-Oxaspiro[2.7]decane has shown promise as a scaffold for the synthesis of bioactive molecules. Studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory, antiviral, and anticancer activities. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1-Oxaspiro[2.7]decane effectively inhibited the proliferation of cancer cells by disrupting key signaling pathways involved in cell growth and survival.

Beyond its pharmaceutical applications, 1-Oxaspiro[2.7]decane has also found utility in materials science. Its unique structural features make it an excellent candidate for the development of advanced polymers and functional materials. Researchers have explored its use in the synthesis of thermally stable polymers with enhanced mechanical properties, which could find applications in industries such as aerospace and electronics.

The synthesis of 1-Oxaspiro[2.7]decane has been extensively studied, with several efficient methods reported in the literature. One notable approach involves the intramolecular cyclization of appropriately substituted allylic alcohols under mild conditions. This method offers high yields and excellent regioselectivity, making it a preferred route for large-scale production.

In conclusion, 1-Oxaspiro[2.7]decane (CAS No. 185-88-6) is a versatile compound with a wide range of potential applications in both scientific research and industrial settings. Its unique spirocyclic structure provides a solid foundation for further exploration and development, promising significant advancements in fields such as medicinal chemistry and materials science.